Cas no 2680807-79-6 (5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylic acid)

• Product Name: 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylic acid
• CAS No: 2680807-79-6
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 5624923
• PubChem ID: 165936769
• Update Time: 2025-06-11

5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303300
• 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid
• 2680807-79-6
• 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylic acid

• Inchi： 1S/C24H22N2O4/c27-23(28)22-12-15-13-26(11-5-10-21(15)25-22)24(29)30-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,12,20,25H,5,10-11,13-14H2,(H,27,28)
• InChI Key： HMJAUAIQRFKEIN-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=C(C(=O)O)NC=2CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.6Ų

Additional information on 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo3,2-cazepine-2-carboxylic acid

Introduction to 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid (CAS No. 2680807-79-6)

5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid, identified by its CAS number 2680807-79-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolo[3,2-c]azepine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety in its structure suggests enhanced stability and bioavailability, making it a promising candidate for further exploration in drug development.

The pyrrolo[3,2-c]azepine core is a fused bicyclic system consisting of a pyrrole ring and an azepine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited for designing molecules with specific interactions with biological targets. The fluoren-9-ylmethoxycarbonyl group not only serves as a protective group for the amine functionality but also contributes to the overall hydrophobicity of the compound, potentially facilitating its absorption and distribution within biological systems.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The pyrrolo[3,2-c]azepine scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The introduction of the fluoren-9-ylmethoxycarbonyl group into this framework enhances the compound's metabolic stability and improves its pharmacokinetic properties, making it an attractive candidate for further preclinical and clinical investigations.

One of the most compelling aspects of 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid is its potential as a lead compound for drug discovery. The structural features of this molecule allow it to interact with biological targets in multiple ways. For example, the nitrogen-rich heterocyclic system can form hydrogen bonds with polar residues in proteins, while the hydrophobic fluorene moiety can engage in favorable hydrophobic interactions. This dual-mode binding capability makes it an excellent candidate for developing small-molecule inhibitors or activators.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Molecular docking studies have suggested that 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H,4H,5H,6H,7H,8H-pyrrolo[3,2-c]azepine-2-carboxylic acid may interact with enzymes and receptors involved in critical biological processes. These interactions could lead to the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoren-9-ylmethoxycarbonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However， recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels for this type of compound. These advancements are crucial for ensuring that subsequent biological evaluations are performed on high-quality material.

Beyond its potential therapeutic applications， 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1H，4Ｈ，5Ｈ，6Ｈ，7Ｈ，8Ｈ-pyrrolo[3，2-c]azepine - 2-carboxylic acid also serves as an important tool for fundamental research in medicinal chemistry。 Its unique structural features provide insights into how molecular structure influences biological activity。 By studying this compound， researchers can gain a deeper understanding of the relationships between chemical scaffolds and their biological effects。

In conclusion， 5-{(9Ｈ-fluoren - 9 - ylmethoxycarbonyl)} - 1Ｈ，4Ｈ，5Ｈ，6Ｈ，7Ｈ，8Ｈ-pyrrolo [3，2-c] azepine - 2-carboxylic acid (CAS No. 2680807 - 79 - 6) is a versatile and promising compound with significant potential in pharmaceutical research。 Its unique structural features make it an excellent candidate for further exploration as a lead compound for drug development。 As research in heterocyclic chemistry continues to advance， compounds like this are likely to play an increasingly important role in discovering new therapies for various diseases。